Cas no 1221725-42-3 (4-(morpholinomethyl)benzamidine;hydrochloride)

• Product Name: 4-(morpholinomethyl)benzamidine;hydrochloride
• CAS No: 1221725-42-3
• MF: C₁₂H₁₈ClN₃O
• MW: 255.743821620941
• CID: 4688789
• Update Time: 2025-06-20

4-(morpholinomethyl)benzamidine;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-(morpholin-4-ylmethyl)benzene-1-carboximidamide hydrochloride
• Z234894707
• 4-(morpholin-4-ylmethyl)benzenecarboximidamide hydrochloride
• 4-[(morpholin-4-yl)methyl]benzene-1-carboximidamide hydrochloride
• 4-(morpholinomethyl)benzamidine;hydrochloride

• Inchi： 1S/C12H17N3O.ClH/c13-12(14)11-3-1-10(2-4-11)9-15-5-7-16-8-6-15;/h1-4H,5-9H2,(H3,13,14);1H
• InChI Key： XZWUTHGCMHICAK-UHFFFAOYSA-N
• SMILES： Cl.O1CCN(CC2C=CC(C(=N)N)=CC=2)CC1

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 230
• Topological Polar Surface Area: 62.3

Additional information on 4-(morpholinomethyl)benzamidine;hydrochloride

4-(morpholinomethyl)benzamidine;hydrochloride (CAS No: 1221725-42-3) - A Comprehensive Overview

4-(morpholinomethyl)benzamidine;hydrochloride, identified by its CAS number 1221725-42-3, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This compound, a hydrochloride salt, has garnered attention due to its potential applications in drug development and molecular research. The benzamidine moiety and the morpholine substituent contribute to its unique chemical properties, making it a valuable candidate for various biochemical interactions.

The benzamidine group is well-known for its ability to act as a protease inhibitor, particularly targeting enzymes such as matrix metalloproteinases (MMPs) and dipeptidyl peptidase-4 (DPP-4). These enzymes play crucial roles in various physiological processes, including inflammation, tissue degradation, and glucose metabolism. The morpholine ring in 4-(morpholinomethyl)benzamidine;hydrochloride enhances the compound's solubility and stability, making it more suitable for biological applications.

Recent research has highlighted the importance of benzamidine derivatives in the development of therapeutic agents. For instance, studies have demonstrated that modifications of the benzamidine core can lead to enhanced binding affinity and selectivity towards target enzymes. This has spurred interest in exploring new derivatives of 4-(morpholinomethyl)benzamidine;hydrochloride for potential therapeutic uses.

In the context of drug discovery, 4-(morpholinomethyl)benzamidine;hydrochloride has been investigated for its potential role in treating inflammatory and degenerative diseases. The ability of benzamidine derivatives to inhibit MMPs has made them promising candidates for conditions such as rheumatoid arthritis and cancer. Additionally, the morpholine substituent may contribute to improved pharmacokinetic properties, such as longer half-life and better tissue penetration.

The hydrochloride form of this compound ensures better stability and solubility, which are critical factors for pharmaceutical formulations. This makes 4-(morpholinomethyl)benzamidine;hydrochloride a versatile intermediate in synthetic chemistry, allowing for further derivatization and optimization for specific biological targets.

Advances in computational chemistry and molecular modeling have also facilitated the design of novel analogs of 4-(morpholinomethyl)benzamidine;hydrochloride. These tools enable researchers to predict the binding modes and interactions of the compound with target proteins, thereby accelerating the drug discovery process. For example, virtual screening techniques have been used to identify potential lead compounds based on their structural similarity to known active molecules.

The synthesis of 4-(morpholinomethyl)benzamidine;hydrochloride involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the morpholine group necessitates careful selection of reagents and catalysts to ensure high yield and purity. Recent improvements in synthetic methodologies have made it possible to produce this compound more efficiently, reducing costs and environmental impact.

In addition to its pharmaceutical applications, 4-(morpholinomethyl)benzamidine;hydrochloride has found utility in biochemical research. It serves as a valuable tool for studying enzyme mechanisms and developing inhibitors with specific biological activities. The compound's ability to interact with proteases has been exploited in assays designed to screen for new drug candidates.

The future prospects of 4-(morpholinomethyl)benzamidine;hydrochloride are promising, with ongoing research aimed at expanding its therapeutic potential. Innovations in drug delivery systems and combination therapies may further enhance its efficacy in treating various diseases. As our understanding of molecular interactions continues to grow, compounds like this are likely to play a pivotal role in next-generation therapeutics.